
Proper Disposal of KT-90: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: KT-90

Cat. No.: B166178 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This document provides essential safety and logistical information for the disposal

of KT-90, a liquid terpene resin. Adherence to these procedures is critical for minimizing

environmental impact and maintaining workplace safety.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for KT-90 and wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat. Handle KT-90 in a well-ventilated area to avoid

inhalation of any potential vapors. In case of a spill, absorb the liquid with an inert material

(e.g., vermiculite, dry sand) and place it in a sealed, labeled container for disposal.

Quantitative Data Summary
The following table summarizes the typical properties of terpene resins, the class of chemical to

which KT-90 belongs. This data is essential for understanding the material's characteristics for

safe handling and disposal.
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Property Value

Physical State Liquid

Appearance Varies (typically light-colored)

Odor Low to perceptible odor

Solubility in Water Insoluble

Boiling Point/Range Not applicable

Flash Point Not available

Auto-ignition Temp. Not available

Disposal Procedures for KT-90
The appropriate disposal method for KT-90 is contingent on its state: uncured (liquid) or cured

(solid).

Uncured (Liquid) KT-90
Uncured KT-90 is considered chemical waste and must be disposed of accordingly.

Step 1: Containerization and Labeling

Carefully pour the liquid KT-90 into a designated, leak-proof chemical waste container.

Ensure the container is compatible with terpene resins.

Securely seal the container.

Label the container clearly as "Hazardous Waste: KT-90 (Liquid Terpene Resin)" and include

the date of accumulation.

Step 2: Storage

Store the sealed container in a designated hazardous waste accumulation area.

This area should be well-ventilated, cool, and dry, away from sources of ignition.
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Step 3: Professional Disposal

Arrange for the collection and disposal of the container by a licensed chemical waste

disposal company.

Do not pour liquid KT-90 down the drain or dispose of it with general laboratory trash.[1]

Cured (Solid) KT-90
Once KT-90 is fully cured and solidified, it is generally considered non-hazardous.

Step 1: Ensure Complete Curing

Follow the manufacturer's instructions to ensure the KT-90 has completely polymerized and

solidified.

The cured material should be hard and not tacky to the touch.

Step 2: Disposal

Once fully cured, the solid KT-90 can be disposed of in the regular solid waste stream

(general trash).[2][3]

It is recommended to place the cured material in a sealed bag before discarding it.

Experimental Protocols
The procedures outlined above are based on standard hazardous waste management

protocols for chemicals of this type. Specific experimental use of KT-90 will dictate the nature of

the waste generated (e.g., mixtures with other chemicals). In such cases, the disposal protocol

must consider all components of the waste mixture. Always consult your institution's

Environmental Health and Safety (EHS) department for guidance on disposing of chemical

mixtures.

KT-90 Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of KT-90.
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Start Assessment

Uncured (Liquid) Path

Cured (Solid) PathKT-90 Waste Is the KT-90 fully cured?

Containerize and Label as Hazardous Waste
No

Dispose in General Solid Waste

Yes

Store in Designated Hazardous Waste Area Dispose via Licensed Chemical Waste Contractor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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